Cas no 2375250-36-3 (Cyclohexanone, 2-fluoro-4-phenyl-, (2R,4R)-)

• Product Name: Cyclohexanone, 2-fluoro-4-phenyl-, (2R,4R)-
• CAS No: 2375250-36-3
• MF: C₁₂H₁₃FO
• MW: 192.229427099228
• CID: 6016008
• PubChem ID: 125452386
• Update Time: 2025-05-20

Cyclohexanone, 2-fluoro-4-phenyl-, (2R,4R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-fluoro-4-phenyl-, (2R,4R)-
• rac-(2R,4R)-2-fluoro-4-phenylcyclohexan-1-one
• (2R,4R)-2-Fluoro-4-phenylcyclohexan-1-one
• 2375250-36-3
• EN300-7443348

• Inchi： 1S/C12H13FO/c13-11-8-10(6-7-12(11)14)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2/t10-,11-/m1/s1
• InChI Key： HPOVRZUAAURWKO-GHMZBOCLSA-N
• SMILES： C1(=O)CC[C@@H](C2=CC=CC=C2)C[C@H]1F

Computed Properties

• Exact Mass: 192.095043196g/mol
• Monoisotopic Mass: 192.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 292.4±40.0 °C(Predicted)

Additional information on Cyclohexanone, 2-fluoro-4-phenyl-, (2R,4R)-

Exploring the Unique Properties and Applications of Cyclohexanone, 2-fluoro-4-phenyl-, (2R,4R)- (CAS No. 2375250-36-3)

Cyclohexanone, 2-fluoro-4-phenyl-, (2R,4R)- (CAS No. 2375250-36-3) is a chiral fluorinated organic compound that has garnered significant attention in pharmaceutical and fine chemical research. This stereospecific derivative of cyclohexanone features a fluorine atom at the 2-position and a phenyl group at the 4-position, with both chiral centers in the (R)-configuration. The presence of fluorine – often called the "magic bullet" of medicinal chemistry – enhances the molecule's metabolic stability and bioavailability, making it particularly valuable in drug discovery.

The growing demand for fluorinated chiral building blocks like (2R,4R)-2-fluoro-4-phenylcyclohexanone reflects broader trends in pharmaceutical development. Researchers increasingly seek compounds that can improve drug-target interactions while minimizing side effects. The stereochemistry of this molecule is crucial, as the (R,R)-configuration often leads to distinct biological activities compared to other stereoisomers. This specificity makes it valuable for creating enantiomerically pure pharmaceuticals, where one enantiomer may be therapeutically active while another could be inert or even harmful.

From a synthetic chemistry perspective, CAS 2375250-36-3 serves as a versatile intermediate. Its structure allows for further functionalization at multiple sites: the ketone group can undergo reduction or nucleophilic addition, the aromatic ring is available for electrophilic substitution, and the fluorine atom participates in various coupling reactions. These transformations enable the creation of diverse molecular architectures, particularly important in developing central nervous system (CNS) drugs and anti-inflammatory agents, where fluorinated compounds show enhanced blood-brain barrier penetration.

The pharmaceutical industry's focus on targeted therapies and personalized medicine has increased interest in chiral fluorinated compounds like (2R,4R)-2-fluoro-4-phenylcyclohexanone. Recent studies suggest potential applications in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators – two of the most important drug target classes. The compound's rigid cyclohexane ring provides conformational restraint that can improve binding selectivity, while the fluorine atom often enhances membrane permeability, a critical factor in drug design.

Environmental and regulatory considerations surrounding fluorinated organic compounds have become increasingly important. While Cyclohexanone, 2-fluoro-4-phenyl-, (2R,4R)- is not classified as environmentally hazardous, researchers emphasize developing sustainable synthetic routes. Recent advances in asymmetric fluorination and catalytic methods have improved the efficiency of producing such chiral fluorinated molecules, reducing waste and energy consumption in pharmaceutical manufacturing processes.

Analytical characterization of CAS 2375250-36-3 presents unique challenges and opportunities. The fluorine atom produces distinctive signals in NMR spectroscopy (characteristic coupling patterns) and affects mass spectrometric fragmentation patterns. These features aid in quality control during synthesis and formulation. Advanced techniques like chiral HPLC and X-ray crystallography are essential for confirming the compound's stereochemical purity – a critical parameter for pharmaceutical applications.

The market for chiral fluorinated intermediates like (2R,4R)-2-fluoro-4-phenylcyclohexanone continues to expand, driven by demand from contract research organizations and pharmaceutical companies. Industry reports indicate particular growth in applications related to neurodegenerative disease research and oncology drug development. The compound's stability under various conditions makes it suitable for long-term storage and global distribution, important factors for research supply chains.

Future research directions for Cyclohexanone, 2-fluoro-4-phenyl-, (2R,4R)- may explore its potential as a scaffold for proteolysis targeting chimeras (PROTACs) – an emerging therapeutic modality. The compound's ability to present functional groups in three-dimensional space could facilitate the design of molecules that simultaneously bind target proteins and E3 ubiquitin ligases. Such applications would leverage both the structural features and the pharmacological advantages conferred by the fluorine substitution.

Safety considerations for handling CAS 2375250-36-3 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. Storage typically requires protection from moisture and oxidation at controlled temperatures. These handling characteristics make the compound suitable for use in standard research laboratories without requiring specialized containment facilities.

In conclusion, Cyclohexanone, 2-fluoro-4-phenyl-, (2R,4R)- represents an important example of how strategic incorporation of fluorine and control of stereochemistry can create valuable building blocks for modern drug discovery. Its unique combination of structural features addresses multiple current priorities in medicinal chemistry, including metabolic stability, target selectivity, and synthetic versatility. As pharmaceutical research continues to emphasize three-dimensional molecular complexity and fluorine-containing motifs, compounds like this will likely play increasingly important roles in developing next-generation therapeutics.